Cas no 1177310-87-0 (1-ethyl-3-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1177310-87-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6328934
• PubChem ID: 49949164
• Update Time: 2025-11-06

1-ethyl-3-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide
• 1177310-87-0
• EN300-1461098
• MKJUBXHJSXZSFS-UHFFFAOYSA-N
• SCHEMBL952140

• Inchi： 1S/C7H11N3O/c1-3-10-4-6(7(8)11)5(2)9-10/h4H,3H2,1-2H3,(H2,8,11)
• InChI Key： MKJUBXHJSXZSFS-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CC)N=C1C)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide

1-Ethyl-3-methyl-1H-pyrazole-4-carboxamide: A Versatile Chemical Compound with Emerging Applications

1-Ethyl-3-methyl-1H-pyrazole-4-carboxamide (CAS No: 1177310-87-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This pyrazole derivative belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and industrial uses. The compound features a pyrazole ring substituted with ethyl and methyl groups at positions 1 and 3, respectively, and a carboxamide functional group at position 4, making it a valuable intermediate in pharmaceutical and agrochemical research.

The growing interest in 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide is evident from the increasing number of scientific publications and patent applications mentioning this compound. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of novel pharmaceutical ingredients and crop protection agents. The compound's molecular structure offers multiple sites for further functionalization, allowing chemists to create diverse derivatives with tailored properties.

From a chemical perspective, 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide exhibits several interesting characteristics. The pyrazole core provides stability to the molecule while the carboxamide group enhances its solubility in polar solvents. This combination of features makes the compound particularly useful in medicinal chemistry, where researchers are constantly searching for new scaffolds that can interact with biological targets. Recent studies have explored its potential as a precursor for kinase inhibitors, which are important in cancer research and other therapeutic areas.

The synthesis of 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Many researchers are investigating catalytic methods for its production, which aligns with current industry trends toward more sustainable chemical manufacturing processes. The compound's relatively straightforward synthesis makes it accessible for both academic research and industrial applications.

In the pharmaceutical sector, 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide derivatives have shown promise in early-stage drug discovery programs. The compound's scaffold has demonstrated compatibility with various biological targets, leading to investigations of its potential in treating neurological disorders, metabolic diseases, and inflammatory conditions. While not itself a drug candidate, its structural features make it a valuable pharmacophore for medicinal chemists working on new therapeutic agents.

The agrochemical industry has also taken notice of 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide and its analogs. Certain derivatives have exhibited interesting properties as plant growth regulators and pest control agents. Researchers are particularly interested in developing compounds that can protect crops while minimizing environmental impact, and this pyrazole derivative offers a promising starting point for such developments. Its structural flexibility allows for the creation of compounds with specific modes of action against agricultural pests.

From a commercial perspective, the market for 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide is gradually expanding. Chemical suppliers are increasingly offering this compound to meet growing demand from research institutions and pharmaceutical companies. The price and availability vary depending on purity requirements and order quantities, with most suppliers providing both small-scale quantities for research purposes and bulk orders for industrial applications. Quality control is particularly important, with most suppliers providing analytical certificates and HPLC data to verify purity.

Recent advancements in computational chemistry and molecular modeling have further increased interest in 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide. Researchers are using these tools to predict the compound's interactions with various biological targets and to design more potent derivatives. This approach aligns with current trends in drug discovery, where in silico methods are increasingly used to guide experimental work and reduce development timelines.

Safety considerations for handling 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical. Material safety data sheets (MSDS) provided by suppliers contain detailed information about handling, storage, and disposal procedures. Researchers should always consult these documents before working with the compound.

The future outlook for 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide appears promising, with potential applications continuing to emerge across multiple scientific disciplines. As research into heterocyclic chemistry advances, this compound and its derivatives are likely to play increasingly important roles in both academic and industrial settings. The combination of its synthetic accessibility, structural versatility, and biological relevance ensures that it will remain a compound of interest for years to come.

For researchers interested in working with 1-ethyl-3-methyl-1H-pyrazole-4-carboxamide, numerous resources are available. Scientific literature contains detailed synthetic procedures, while commercial suppliers offer the compound in various quantities. Collaborative opportunities exist for investigating new applications, particularly in the areas of medicinal chemistry and agrochemical development. As with any specialized chemical, staying updated with the latest research findings and technological developments is crucial for maximizing its potential.